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Compound of Interest |

Compound Name: Pimelic Diphenylamide 106 analog
Cat. No.: B1191629
Get Quote

Introduction & Scope

Pimelic diphenylamide 106, also known as TC-H 106, is a potent, slow, tight-binding inhibitor of
class | histone deacetylases (HDACSs), specifically targeting HDAC1, 2, and 3.[1] Its utility in
modulating gene expression makes it a valuable tool in research, particularly in studies of
neuropsychiatric diseases and oncology.[1] Given its biological activity and fine powder form,
establishing rigorous storage and handling protocols is paramount to ensure researcher safety,
maintain compound integrity, and guarantee experimental reproducibility.

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals. It moves beyond procedural steps to explain the scientific rationale
behind each recommendation, empowering users to handle this compound with confidence
and safety. The protocols outlined herein are designed to be self-validating, incorporating
principles of risk assessment and control as mandated by occupational safety standards.[2][3]

Compound Identification and Properties

Properly identifying the compound and understanding its physical properties are the foundation
of safe handling.
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Property Data Source

N1,N7-
Full Chemical Name ) o MedChemExpress
diphenylheptanediamide

Pimelic Diphenylamide 106,
Common Synonyms [1]
RGFA-8, TC-H 106

Molecular Formula C19H22N202 MedChemExpress

Molecular Weight 326.4 g/mol MedChemExpress

Solid (typically a white or off- ) ]
Appearance ] General Chemical Properties
white powder)

Solubility Soluble in DMSO, Methanol [1114]

Stable under normal,
Stability recommended storage [51[6]
conditions.

Hazard Identification & Risk Management

All chemical powders, especially those with high biological activity, present potential health
hazards through inhalation or dermal contact.[7][8][9] A systematic approach to risk
assessment is not just a regulatory requirement but a professional obligation.[2][10][11]

Primary Hazards:
 Inhalation: Fine powders can easily become airborne, posing a respiratory risk.[7][12]

o Dermal Contact: The compound may cause skin irritation or be absorbed through the skin.[4]
[13]

o Eye Contact: Powder can cause serious eye irritation.[4][13]

 Biological Activity: As an HDAC inhibitor, the compound is biologically active and should be
considered a hazardous drug, with exposure kept as low as reasonably achievable (ALARA).
[14]
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Risk Assessment Workflow

Before any handling procedure, a risk assessment must be performed. This process involves
identifying hazards, evaluating the potential for exposure during a specific task, and
iImplementing appropriate controls.[2][10]
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Caption: The hierarchy of controls for mitigating exposure.

Protocol for Weighing and Reconstituting Powder

This protocol is designed for handling milligram-to-gram quantities of the powder.
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Preparation:

o Ensure a Safety Data Sheet (SDS) for the compound is readily accessible. [15] *
Designate a specific work area, preferably within a chemical fume hood or a powder
containment hood. [12][16] * Line the work surface with disposable, absorbent bench
paper. [16] * Assemble all necessary equipment: spatulas, weigh boats, vials, and required
solvents.

Donning PPE:

o Wear a lab coat, ensuring it is fully fastened. [17] * Wear appropriate chemical safety
goggles as described by OSHA regulations (29 CFR 1910.133). [13] * Wear two pairs of
nitrile gloves to prevent skin exposure. [16]Change gloves immediately if contamination is
suspected. [16]

Weighing the Powder (Inside a Fume Hood):

o Place a balance inside the chemical fume hood. If this is not possible, use the "tare-add-
reweigh" method:

1. Tare a sealed container (e.g., a vial with a cap) on a balance outside the hood. [16] 2.
Transfer the sealed container to the fume hood.

2. Carefully add the powder to the container inside the hood, minimizing dust generation.
[13] 4. Securely cap the container.

3. Return the capped container to the balance to obtain the final weight. [16] * Use anti-
static tools if the powder is prone to static dispersion. [16]

Reconstitution:

o Perform all solvent additions inside the fume hood.

o Slowly add the desired solvent (e.g., DMSO) to the vial containing the powder to minimize
aerosolization.

o Cap the vial securely and mix by vortexing or inversion until the powder is fully dissolved.
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e Post-Handling:

o Decontaminate all tools and the work surface with an appropriate solvent (e.g., 70%
ethanol), followed by water.

o Carefully fold the disposable bench paper inward and dispose of it as chemical waste.

o Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and
water. [18]

Spill Management & Decontamination

Accidents can happen, and a clear, pre-defined emergency plan is essential. [15] For Minor
Spills (<100 mg):

Alert Personnel: Notify others in the immediate area.
» Restrict Access: Prevent anyone from entering the spill area.
e PPE: Ensure you are wearing the appropriate PPE as described in Section 5.2.

o Containment: Gently cover the spill with absorbent material or a wet paper towel to prevent
the powder from becoming airborne. 5. Cleanup: Carefully sweep up the absorbed material
using spark-resistant tools and place it into a sealed container labeled "Hazardous Waste."
[17]6. Decontaminate: Clean the spill area with a compatible solvent, followed by soap and
water.

» Disposal: Dispose of all contaminated materials (including gloves) in the designated
hazardous waste container. For Major Spills (>100 mg):

e Evacuate: Immediately evacuate the laboratory.

 Alert: Notify your institution's Environmental Health and Safety (EHS) department and your
supervisor.

» Secure: Close the laboratory doors and prevent re-entry.
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Await Professionals: Do not attempt to clean up a large spill unless you are specifically
trained for hazardous spill response. Await the arrival of EHS personnel.

Waste Disposal

All waste contaminated with Pimelic Diphenylamide 106 must be treated as hazardous

chemical waste. [5]

Solid Waste: This includes contaminated gloves, bench paper, weigh boats, and any excess
powder. Place these items in a clearly labeled, sealed hazardous waste container. [19][17]*
Liquid Waste: Unused solutions or contaminated solvents should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not pour amide-containing
solutions down the drain. [18][20]* Compatibility: While amides are generally compatible with
many waste streams, they should not be mixed with incompatible materials (strong acids,
bases, oxidizers) within the waste container. [21]* Regulations: All disposal must adhere to
local, state, and federal environmental regulations. [6][14]Consult your institution's EHS
department for specific guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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